Cas no 2940916-90-3 (EPhos Pd G3)

• Product Name: EPhos Pd G3
• CAS No: 2940916-90-3
• MF: C₄₉H₆₉NO₄PPdS
• MW: 905.535232305527
• CID: 6853946
• PubChem ID: 171935074
• Update Time: 2025-04-29

EPhos Pd G3 Chemical and Physical Properties

Names and Identifiers

• 2940916-90-3
• EPHOS PD G3
• G86538
• EPhos Pd G3

• Inchi： 1S/C36H55OP.C12H10N.CH4O3S.Pd/c1-24(2)28-22-32(25(3)4)35(33(23-28)26(5)6)31-20-15-21-34(37-27(7)8)36(31)38(29-16-11-9-12-17-29)30-18-13-10-14-19-30;13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;1-5(2,3)4;/h15,20-27,29-30H,9-14,16-19H2,1-8H3;1-6,8-9H,13H2;1H3,(H,2,3,4);/q;-1;;
• InChI Key： XXFGSHZQFNZKJP-UHFFFAOYSA-N
• SMILES： [Pd].S(C)(=O)(=O)O.P(C1=C(C=CC=C1C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)OC(C)C)(C1CCCCC1)C1CCCCC1.NC1C=CC=CC=1C1C=CC=C[C-]=1

Computed Properties

• Exact Mass: 904.37197Da
• Monoisotopic Mass: 904.37197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 57
• Rotatable Bond Count: 10
• Complexity: 1090
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų